Cas no 2649067-62-7 (7-isocyanatoquinoline)

7-Isocyanatoquinoline is a reactive heterocyclic compound featuring an isocyanate functional group attached to the quinoline scaffold at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly for the preparation of quinoline-based ureas, carbamates, and other derivatives through nucleophilic addition reactions. Its high reactivity with amines, alcohols, and thiols enables efficient functionalization, making it valuable in pharmaceutical and materials chemistry. The quinoline core offers additional opportunities for π-stacking interactions and metal coordination, enhancing its utility in designing bioactive molecules or advanced materials. Careful handling is required due to the moisture-sensitive nature of the isocyanate group.

7-isocyanatoquinoline structure

Product Name:7-isocyanatoquinoline

CAS No:2649067-62-7

MF:C₁₀H₆N₂O

MW:170.16744184494

CID:5796833

PubChem ID:164643475

Update Time:2025-06-07

7-isocyanatoquinoline Chemical and Physical Properties

Names and Identifiers

- 7-isocyanatoquinoline
- EN300-1838684
- 2649067-62-7
- Inchi： 1S/C10H6N2O/c13-7-12-9-4-3-8-2-1-5-11-10(8)6-9/h1-6H
- InChI Key： BQUBJWMIPASVFR-UHFFFAOYSA-N
- SMILES： O=C=NC1C=CC2=CC=CN=C2C=1

Computed Properties

Exact Mass: 170.048012819g/mol
Monoisotopic Mass: 170.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 42.3Å²

7-isocyanatoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1838684-0.05g	7-isocyanatoquinoline	2649067-62-7	0.05g	$768.0	2023-09-19
Enamine	EN300-1838684-0.1g	7-isocyanatoquinoline	2649067-62-7	0.1g	$804.0	2023-09-19
Enamine	EN300-1838684-0.25g	7-isocyanatoquinoline	2649067-62-7	0.25g	$840.0	2023-09-19
Enamine	EN300-1838684-0.5g	7-isocyanatoquinoline	2649067-62-7	0.5g	$877.0	2023-09-19
Enamine	EN300-1838684-1.0g	7-isocyanatoquinoline	2649067-62-7	1g	$1142.0	2023-06-03
Enamine	EN300-1838684-2.5g	7-isocyanatoquinoline	2649067-62-7	2.5g	$1791.0	2023-09-19
Enamine	EN300-1838684-5.0g	7-isocyanatoquinoline	2649067-62-7	5g	$3313.0	2023-06-03
Enamine	EN300-1838684-10.0g	7-isocyanatoquinoline	2649067-62-7	10g	$4914.0	2023-06-03
Enamine	EN300-1838684-1g	7-isocyanatoquinoline	2649067-62-7	1g	$914.0	2023-09-19
Enamine	EN300-1838684-5g	7-isocyanatoquinoline	2649067-62-7	5g	$2650.0	2023-09-19